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The Sakhalin shelf, a region of rich biodiversity and significant hydrocarbon reserves, hosts two
major oil and gas developments: Sakhalin-I and Sakhalin-1l. While both projects are crucial to
the energy landscape, their operations have raised considerable environmental concerns. This
guide provides a comparative analysis of the environmental impacts of the Sakhalin-1 and
Sakhalin-II projects, drawing on available data and environmental monitoring protocols.

Key Environmental Impact Comparison

The primary environmental concerns for both projects revolve around their potential effects on
the marine and terrestrial ecosystems of Sakhalin Island. This includes impacts on the critically
endangered Western Gray Whale population, the island’'s numerous salmon-bearing rivers, and
the risk of oil spills in a harsh and seismically active environment.

Data Presentation: A Comparative Overview

Directly comparable quantitative data on the environmental performance of both projects is not
always publicly available in a standardized format. However, based on various reports and
environmental assessments, the following table provides a summary of key aspects.
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Feature Sakhalin-I Sakhalin-II

Exxon Neftegas Ltd. (until )

Sakhalin Energy Investment
Operator 2022), currently managed by a
o Company Ltd. (SEIC)[2]
Rosneft subsidiary[1]
] Chayvo, Odoptu, Arkutun- Piltun-Astokhskoye,

Key Fields

Dagi[1]

Lunskoye[2]

Production (Oil)

Current production: ~250,000
barrels per day[1][3]

Current production: ~395,000
barrels per day[2][3]

Production (Gas)

Estimated reserves: 485 billion

cubic meters[4]

LNG plant capacity: 9.6 million

tonnes per year[2]

Impact on Western Gray
Whales

Proximity to feeding grounds
has raised concerns from
scientists and environmental
groups.[1] The project has
invested in a whale monitoring

program.

The project's offshore
platforms are near the whales'
summer feeding grounds, a
key concern for environmental
groups.[2][5] SEIC has been
advised by the Western Gray
Whale Advisory Panel
(WGWAP).[6][7]

Impact on Salmon Fisheries

Onshore pipelines cross

salmon-spawning rivers.

Onshore pipelines cross over
1,000 rivers and streams,
many of which are salmon
spawning grounds, raising
concerns about habitat
destruction.[8][9][10]

Waste Management

Information on specific waste
volumes is not readily

available.

Accused of dumping one
million tons of dredging spoil
into the sea.[8][9]

Oil Spill Risk & Incidents

Operates in a region with high
seismic activity, posing a risk

of pipeline damage and spills.

Operates in a seismically
active and harsh climate, with
documented concerns about
oil spill risks. A dredger
contracted by Sakhalin Energy

was involved in a fuel oil spill in
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2004.[11] There have been
other unconfirmed reports of
spills.[11]

The adequacy of the EIA has
Environmental Impact Subiject to environmental been challenged by
Assessment (EIA) monitoring and regulations. environmental groups, leading

to legal disputes.[8]

Experimental Protocols: Monitoring Environmental
Impacts

Both projects have implemented environmental monitoring programs, particularly focusing on
the sensitive marine and riverine ecosystems.

Western Gray Whale Monitoring

The conservation of the Western Gray Whale has been a focal point of environmental efforts
for both projects. The Western Gray Whale Advisory Panel (WGWAP), an independent group of
scientists, was established to provide advice to Sakhalin Energy (Sakhalin-11) on mitigating the
impacts of its operations.[6][7] While initially listed as Critically Endangered, the western gray
whale population showed an annual growth of 3-4% between 2004 and 2015, with the
population increasing from an estimated 115 to 174 individuals.[6][12] The status has since
been downlisted to Endangered.[7][13]

Methodology for Population Assessment:

e Photo-identification: This is a primary method used to monitor the whale population.
Individual whales are identified based on natural markings on their skin, flukes, and dorsal
humps. Photographs are collected during vessel-based surveys and compared to a catalog
of known individuals. This allows researchers to track population size, birth and death rates,
and individual movements.

e Population Modeling: Statistical models are used to analyze the photo-identification data and
estimate population trends, survival rates, and reproductive success. These models can also
be used to assess the potential impacts of various threats.
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e Acoustic Monitoring: Underwater acoustic recorders are used to monitor the soundscape of
the whales' feeding grounds. This helps in understanding the potential disturbance from
industrial noise, such as seismic surveys and vessel traffic, on whale behavior.

Salmon Population and River Ecosystem Monitoring

The onshore pipelines for both projects cross numerous rivers that are critical for salmon
spawning. Monitoring programs are in place to assess the impact of these crossings on river
ecosystems and salmon populations.

Methodology for River Biosystems Monitoring (Sakhalin-11):

Regular Monitoring: Monitoring is conducted during three hydrological seasons: spring
floods, summer low water, and autumn high water.[10]

o Control and Impact Sites: Samples are collected from two cross-sections on each river: an
upper, baseline section with no impact from the project's assets, and a lower, control section.
[10]

o Parameters Monitored: The monitoring includes assessment of surface water and bottom
sediment quality, benthos communities (organisms living on the riverbed), and ichthyofauna
(fish populations), with a focus on the area and quality of potential salmon spawning
grounds.[10]

o Riverbed Deformation Analysis: The monitoring program also assesses for any significant
horizontal or vertical deformations of the riverbeds at pipeline crossings.[10]

Visualizing the Environmental Impact Pathways

The following diagrams, created using the DOT language, illustrate the logical relationships
between the projects’ activities and their potential environmental consequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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